2-[4-(4-ethoxyphenoxy)butoxy]benzaldehyde

• IUPAC Name: 2-[4-(4-ethoxyphenoxy)butoxy]benzaldehyde
• InChI: InChI=1S/C19H22O4/c1-2-21-17-9-11-18(12-10-17)22-13-5-6-14-23-19-8-4-3-7-16(19)15-20/h3-4,7-12,15H,2,5-6,13-14H2,1H3
• InChI Key: ADPMPJVZHHIESJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCCCCOC2=CC=CC=C2C=O
• Molecular Formula: C19H22O4
• Molecular Weight: 314.4 g/mol

Description

2-[4-(4-ethoxyphenoxy)butoxy]benzaldehyde is an organic compound with the molecular formula C19H22O5 It is a benzaldehyde derivative characterized by the presence of ethoxy and phenoxy groups attached to a butoxy chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(4-ethoxyphenoxy)butoxy]benzaldehyde typically involves the reaction of 4-ethoxyphenol with 4-bromobutoxybenzaldehyde under basic conditions. The reaction proceeds via a nucleophilic aromatic substitution mechanism, where the ethoxy group is introduced to the benzaldehyde moiety. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethyl sulfoxide (DMSO) at elevated temperatures (around 140°C) .

Industrial Production Methods

While specific industrial production methods for 2-[4-(4-ethoxyphenoxy)butoxy]benzaldehyde are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

2-[4-(4-ethoxyphenoxy)butoxy]benzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic aromatic substitution reactions, where the ethoxy or phenoxy groups can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Potassium carbonate (K2CO3), dimethyl sulfoxide (DMSO)

Major Products Formed

Oxidation: 2-[4-(4-ethoxyphenoxy)butoxy]benzoic acid

Reduction: 2-[4-(4-ethoxyphenoxy)butoxy]benzyl alcohol

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

2-[4-(4-ethoxyphenoxy)butoxy]benzaldehyde has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-[4-(4-ethoxyphenoxy)butoxy]benzaldehyde involves its interaction with specific molecular targets. For instance, in biological systems, it may interact with enzymes or receptors, leading to modulation of biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 3-ethoxy-4-[2-(4-ethoxyphenoxy)ethoxy]benzaldehyde
• 4-methoxy-3-[(4-methoxyphenoxy)methyl]benzaldehyde
• 3-ethoxy-4-[2-(4-fluorophenoxy)ethoxy]benzaldehyde

Uniqueness

2-[4-(4-ethoxyphenoxy)butoxy]benzaldehyde is unique due to its specific structural features, such as the butoxy chain and the positioning of the ethoxy and phenoxy groups. These structural elements confer distinct chemical and physical properties, making it suitable for specific applications that similar compounds may not fulfill .